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Compound of Interest

Compound Name: Ethofumesate-2-keto

Cat. No.: B1194127

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Ethofumesate-2-keto, a metabolite of the herbicide ethofumesate.
Adherence to these protocols is critical for minimizing risks and ensuring the integrity of your
research.

Ethofumesate-2-keto is a chemical that requires careful handling due to its potential health
and environmental hazards. It is harmful if swallowed or in contact with the skin and is very
toxic to aquatic life with long-lasting effects.[1] This document outlines the necessary personal
protective equipment (PPE), emergency procedures, and disposal plans to ensure the safe
management of this compound in a laboratory setting.

Hazard Identification and Safety Recommendations

A thorough understanding of the hazards associated with Ethofumesate-2-keto is the first step
toward safe handling. The following table summarizes the key safety information.
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Hazard Classification GHS Pictograms Precautionary Statements

Acute Toxicity (Oral), Category

4 GHSO07 (Exclamation Mark) H302: Harmful if swallowed.

Acute Toxicity (Dermal), ) H312: Harmful in contact with
GHSO07 (Exclamation Mark) )

Category 4 skin.

Hazardous to the Aquatic

Environment (Acute), Category  GHS09 (Environment) H400: Very toxic to aquatic life.

1

Hazardous to the Aquatic . o
] i ) H410: Very toxic to aquatic life
Environment (Chronic), GHSO09 (Environment) ) ]
with long lasting effects.
Category 1

Data sourced from Biosynth Safety Data Sheet.[1]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure.
Different pesticides and their metabolites require specific PPE; therefore, it is crucial to follow
these guidelines diligently.

Essential PPE for Handling Ethofumesate-2-keto:

e Hand Protection: Wear unlined, elbow-length, chemical-resistant gloves.[2] Do not use
leather or cotton gloves as they can absorb the chemical.[1][2] Before removing gloves,
wash their exterior to prevent skin contact.[1]

o Eye and Face Protection: Use of face shields and safety glasses tested and approved under
government standards such as NIOSH (US) or EN 166 (EU) is required.

» Skin and Body Protection: Wear coveralls over a long-sleeved shirt and long pants.[3] A
chemical-resistant apron should be worn when mixing, loading, or cleaning equipment.[3]

» Footwear: Chemical-resistant boots that cover the ankles are necessary. Do not wear leather
boots. Pants should be worn outside of the boots to prevent chemicals from entering.[2]
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» Respiratory Protection: In case of insufficient ventilation or when handling the powder form
which may create dust, use a suitable respiratory protective device.[4] For exposures in
enclosed areas, a NIOSH-approved respirator with an organic vapor (OV) cartridge or
canister with a prefilter is recommended.[3]

Operational and Disposal Plans

Proper operational procedures and a clear disposal plan are critical for the safe management
of Ethofumesate-2-keto.

Handling and Storage:

Handle in accordance with good industrial hygiene and safety practices.

Avoid contact with skin, eyes, and clothing. Avoid breathing vapors, mist, or gas.[5][6]

Ensure adequate ventilation in the handling area.

Store in a cool, dry, and well-ventilated place in a tightly closed original container.

Keep away from foodstuffs, beverages, and feed.[4]

Disposal:

Ethofumesate-2-keto and its container must be disposed of as hazardous waste.

Do not dispose of it with household garbage or allow it to reach the sewage system.[5]

Dispose of contents and container to an approved waste disposal plant.[5][7]

Contaminated PPE that cannot be properly cleaned, such as heavily contaminated coveralls,
should be disposed of as hazardous waste according to federal, state, and local regulations.

[8]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.
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First Aid Measures:

o After Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.
Consult a physician.[5]

o After Skin Contact: Immediately wash off with soap and plenty of water. If skin irritation
persists, consult a doctor.[4][5]

» After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[5]

o After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[5]

Chemical Spill Response:

A clear and practiced spill response plan is essential. The following workflow outlines the key
steps to be taken in the event of a chemical spill.
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Chemical Spill Response Workflow for Ethofumesate-2-keto

Evacuate Immediate Area & Alert Others

l

Assess the Spill & Identify the Chemical

Don Appropriate PPE

Contain the Spill (Use absorbent material)

Collect Spill Debris

Decontaminate the Area

Package & Label Waste for Disposal

Report the Incident

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of Ethofumesate-2-keto.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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